Cas no 78751-40-3 (1-Pyrenol Acetate)

1-Pyrenol Acetate structure
1-Pyrenol Acetate structure
Product Name:1-Pyrenol Acetate
CAS No:78751-40-3
MF:C18H12O2
MW:260.286684989929
CID:581251
PubChem ID:187146
Update Time:2025-04-19

1-Pyrenol Acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenol,1-acetate
    • 1-Acetoxypyrene
    • 1-Pyrenol Acetate
    • pyren-1-yl acetate
    • 78751-40-3
    • Pyren-1-ylAcetate
    • SCHEMBL3795231
    • DTXSID40999989
    • AKOS030240879
    • FT-0724379
    • 1-Pyrenol, 1-acetate
    • DB-075510
    • Inchi: 1S/C18H12O2/c1-11(19)20-16-10-8-14-6-5-12-3-2-4-13-7-9-15(16)18(14)17(12)13/h2-10H,1H3
    • InChI Key: XMAPHCGFUPXIEN-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 260.084
  • Monoisotopic Mass: 260.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.304
  • Melting Point: 246-247 ºC
  • Boiling Point: 442 ºC
  • Flash Point: 141 ºC
  • Refractive Index: 1.78
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Pyrenol Acetate Security Information

1-Pyrenol Acetate Pricemore >>

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